Cas no 502648-96-6 (Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl-)

• Product Name: Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl-
• CAS No: 502648-96-6
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 1563600
• Update Time: 2024-08-24

Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 4-chloro-6-ethyl-5-methyl-

• Inchi： 1S/C9H9ClN2S/c1-3-6-5(2)7-8(10)11-4-12-9(7)13-6/h4H,3H2,1-2H3
• InChI Key： JYIXJXVHDOUSTN-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C(C)=C(CC)SC2=N1

Computed Properties

• Exact Mass: 212.01767

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 329.0±37.0 °C(Predicted)
• PSA: 25.78
• pka: 0.84±0.40(Predicted)